Cas no 23766-30-5 (1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)-)

• Product name: 1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)-
• CAS No: 23766-30-5
• MF: C₈H₅N₃O₃S
• MW: 223.2086
• CID: 285940
• PubChem ID: 682050

1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)-
• 5-(4-nitrophenyl)-3H-1,3,4-oxadiazole-2-thione
• 2-(4-nitrophenyl)-1,3,4-oxadiazole-5-thiol
• 2-(4-nitrophenyl)-5-mercapto-1,3,4-oxadiazole
• 5-(4-Nitro-phenyl)-[1,3,4]oxadiazole-2-thiol
• 5-(4-Nitro-phenyl)-2-mercapto-1,3,4-oxadiazol
• 5-(4-nitro-phenyl)-3H-[1,3,4]oxadiazole-2-thione
• 5-(p-nitrophenyl)-2-mercapto-1,3,4-oxadiazole
• CCG-1065
• 5-(4-nitrophenyl)-[1,3,4]oxadiazole-2-thiol
• NSC-516837
• 203268-74-0
• NSC516837
• DTXSID60350533
• 5-(4-nitrophenyl)-1,3,4-oxadiazole-2-thiol
• 5-(4-nitrophenyl)-1,3,4-oxadiazole-2(3h)-thione
• SCHEMBL6600158
• 23766-30-5
• CCG-240571
• AKOS000583098
• 5-(4-nitrophenyl)-3H-1, 3, 4-oxadiazole-2-thione
• 1,3,4-Oxadiazole-2(3H)-thione, 5-(4-nitrophenyl)-

• Inchi： InChI=1S/C8H5N3O3S/c12-11(13)6-3-1-5(2-4-6)7-9-10-8(15)14-7/h1-4H,(H,10,15)
• InChI Key： ABSVCMBOXHMZPV-UHFFFAOYSA-N
• SMILES： O=[N+](C1C=CC(C2=NNC(=S)O2)=CC=1)[O-]

Computed Properties

• Exact Mass: 223.00500
• Monoisotopic Mass: 223.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.66
• Boiling Point: 339.5°C at 760 mmHg
• Flash Point: 159.1°C
• Refractive Index: 1.751
• PSA: 119.73000
• LogP: 2.83060

1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Security Information

1,3,4-Oxadiazole-2(3H)-thione,5-(4-nitrophenyl)- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%